2-(5-chloro-1H-indol-3-yl)-2-oxo-acetyl Chloride

• Molecular Formula: C10H5Cl2NO2
• Molecular Weight: 242.05 g/mol
• IUPAC Name: 2-(5-chloro-1H-indol-3-yl)-2-oxoacetyl chloride
• InChI: InChI=1S/C10H5Cl2NO2/c11-5-1-2-8-6(3-5)7(4-13-8)9(14)10(12)15/h1-4,13H
• InChI Key: GRNSNOSVGJPSHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C(=CN2)C(=O)C(=O)Cl

Description

2-(5-chloro-1H-indol-3-yl)-2-oxo-acetyl Chloride is a useful research compound. Its molecular formula is C10H5Cl2NO2 and its molecular weight is 242.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Combine 5-chloroindole (20 g, 0.13 mole) and dibutyl ether (230 mL) and cool to 5° C. and slowly add the oxalyl chloride (20.08 g, 0.16 mole) over 15 min while maintaining the temperature between 5° C. and 10° C. Warm to room temperature and stir for 1 hour to give a solid. Cool to 5° C. and stir for 15 minutes, collect the solid by filtration, wash with dibutyl ether, and dry under vacuum to give the title compound.